Cas no 161891-29-8 (2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z)-)

• Product Name: 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z)-
• CAS No: 161891-29-8
• MF: C₉H₆ClFO
• MW: 184.594745159149
• CID: 1341719
• PubChem ID: 5709447
• Update Time: 2025-07-16

2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z)-
• (Z)-3-chloro-3-(4-fluorophenyl)acrylaldehyde
• BBL028207
• (Z)-3-chloro-3-(4-fluorophenyl)prop-2-enal
• MFCD00106469
• DB-300168
• (2Z)-3-Chloro-3-(4-fluorophenyl)acrylaldehyde
• 3-chloro-3-(4-fluorophenyl)prop-2-enal
• 55338-97-1
• 161891-29-8
• BRN 2207350
• beta-Chloro-p-fluorocinnamaldehyde
• 3-chloro-3-(4-fluorophenyl)acrylaldehyde
• SCHEMBL12489982
• STK940495
• VS-08692
• CINNAMALDEHYDE, beta-CHLORO-p-FLUORO-
• (2Z)-3-chloro-3-(4-fluorophenyl)prop-2-enal
• AKOS005669602

• Inchi： 1S/C9H6ClFO/c10-9(5-6-12)7-1-3-8(11)4-2-7/h1-6H/b9-5-
• InChI Key： PMRMSGNJEJXYGD-UITAMQMPSA-N
• SMILES： Cl/C(=C\C=O)/C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 184.00918
• Monoisotopic Mass: 184.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z)-

Introduction to 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z) and Its CAS No. 161891-29-8

The compound 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z), identified by the chemical abstracts service number 161891-29-8, is a specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of α,β-unsaturated carbonyl compounds, which are widely recognized for their versatile reactivity and biological activity. The presence of both chloro and fluoro substituents in its structure enhances its synthetic utility and makes it a valuable intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in α,β-unsaturated carbonyl derivatives due to their role as key intermediates in the synthesis of various bioactive molecules. The specific arrangement of functional groups in 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z) allows for diverse chemical transformations, making it a promising candidate for further exploration in medicinal chemistry. The (Z)-configuration of the double bond contributes to its unique electronic properties, which can influence its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated that α,β-unsaturated carbonyl compounds can serve as scaffolds for developing inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. The chloro and fluoro substituents in 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z) can be strategically modified to optimize binding affinity and selectivity against specific protein targets.

Recent advancements in computational chemistry have enabled the rapid design and optimization of such molecules. By leveraging molecular modeling techniques, researchers can predict the binding modes of 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z) with potential targets, thereby accelerating the drug discovery process. This approach has been particularly effective in identifying lead compounds for further development into clinical candidates.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to enhance metabolic stability and binding affinity. In 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z), the fluorine substituent at the para position of the phenyl ring contributes to these desirable properties. This makes it an attractive building block for constructing more complex molecules with improved pharmacokinetic profiles.

Moreover, the chloro group provides a handle for further functionalization through nucleophilic substitution reactions. This versatility allows chemists to tailor the structure of derived compounds to meet specific pharmacological requirements. For example, introducing additional heterocyclic moieties or altering the electronic distribution through conjugation can fine-tune the biological activity of the final product.

The synthesis of 2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z) involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available precursors such as benzaldehyde derivatives and fluorinated aromatic compounds, a series of reactions including chlorination and alkenylation can be employed to construct the desired framework. These synthetic routes are amenable to scalable production methods, making it feasible to produce sufficient quantities for both research and industrial applications.

In conclusion,2-Propenal, 3-chloro-3-(4-fluorophenyl)-, (Z) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for developing novel therapeutic agents. As our understanding of biological pathways continues to expand，the demand for innovative molecular scaffolds like this one will only grow. Future studies aimed at exploring its pharmacological properties and optimizing its synthetic pathways will undoubtedly contribute to advancements in drug discovery.